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Cr-Doped Titanium Dioxide: A Superior
Photocatalyst to Pure TiO2
A comprehensive analysis of experimental data reveals that chromium (Cr)-doped titanium

dioxide (TiO2) exhibits significantly enhanced photocatalytic efficiency compared to its undoped

counterpart. The introduction of chromium into the TiO2 lattice leads to favorable structural and

electronic modifications, resulting in improved performance in the degradation of organic

pollutants under UV and visible light irradiation.

The enhanced photocatalytic activity of Cr-doped TiO2 is attributed to several factors. Doping

with chromium can narrow the band gap of TiO2, allowing it to absorb a broader spectrum of

light, including visible light.[1] This increased light absorption leads to the generation of more

electron-hole pairs, which are the primary drivers of the photocatalytic process. Furthermore,

the Cr3+ ions can act as trapping sites for photogenerated electrons, which suppresses the

recombination of electron-hole pairs and increases the lifetime of charge carriers, thereby

providing more opportunity for them to participate in redox reactions.[1][2]
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Quantitative Comparison of Photocatalytic
Performance
The following table summarizes key performance indicators from various studies, highlighting

the superior photocatalytic capabilities of Cr-doped TiO2 over pure TiO2.

Parameter Pure TiO2
Cr-Doped
TiO2

Pollutant
Light
Source

Reference

Degradation

Efficiency (%)
50.23 ± 3.12 66.51 ± 2.14

p-

Chlorophenol
UV [3]

41.28 ± 2.11 54.19 ± 2.75
p-

Chlorophenol
UV [4]

Pseudo-first-

order rate

constant

(min⁻¹)

0.0075 0.0122
p-

Chlorophenol
UV [3][4]

Band Gap

(eV)
~3.2

Decreases

with doping
- - [5]

Crystallite

Size (nm)
26.97 24.33 - - [4]

69.55
17.38 (1 wt%

Cr)
- - [6]

Specific

Surface Area

(m²/g)

22.01
88.05 (1 wt%

Cr)
- - [6]

- 63.9 - - [7]

Experimental Protocols
The synthesis of Cr-doped TiO2 and the evaluation of its photocatalytic activity are crucial for

validating its performance. Below are detailed methodologies for these key experiments.
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Synthesis of Cr-Doped TiO2 via Sol-Gel Method
This method is widely used for the synthesis of both pure and doped TiO2 nanoparticles.

Materials:

Titanium isopropoxide (TTIP) as the titanium precursor.[3][4]

Chromium nitrate [Cr(NO3)3·9H2O] as the chromium source.[3][4]

Ethanol as the solvent.[3][4]

Nitric acid to control the pH.[3][4]

Deionized water.[3][4]

Procedure:

A solution of TTIP is prepared in ethanol.[4]

This solution is added dropwise to deionized water under vigorous stirring. The pH of the

mixture is maintained at approximately 2.0 by adding nitric acid.[4]

A specific amount of chromium nitrate solution is added to the mixture to achieve the desired

doping concentration.[4]

The resulting sol is heated to evaporate the solvent and then dried in an oven to obtain a gel.

[4]

Finally, the gel is calcined at a high temperature (e.g., 400°C) for several hours to obtain the

Cr-doped TiO2 powder.[4]

Photocatalytic Degradation of Organic Pollutants
This protocol outlines the general procedure for assessing the photocatalytic efficiency of the

synthesized materials.

Materials and Equipment:
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Pure and Cr-doped TiO2 photocatalysts.[8]

A model organic pollutant (e.g., p-chlorophenol, methylene blue).[4][7]

A photocatalytic reactor with a UV or visible light source.[9]

A UV-Vis spectrophotometer to measure the pollutant concentration.[9]

Procedure:

A suspension of the photocatalyst in an aqueous solution of the organic pollutant is

prepared.[8]

The suspension is stirred in the dark for a period to ensure adsorption-desorption equilibrium

is reached.

The light source is then turned on to initiate the photocatalytic reaction.[9]

Aliquots of the suspension are withdrawn at regular time intervals and centrifuged to remove

the photocatalyst particles.[10]

The concentration of the organic pollutant in the supernatant is measured using a UV-Vis

spectrophotometer.[10]

The degradation efficiency is calculated based on the change in the pollutant's concentration

over time.[11]

Visualizing the Enhanced Photocatalytic Mechanism
The following diagram illustrates the mechanism by which Cr-doping enhances the

photocatalytic activity of TiO2.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Photocatalytic_Degradation_of_Organic_Dyes.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9850748/
https://www.iosrjournals.org/iosr-jac/papers/vol14-issue9/Series-1/G1409015462.pdf
https://www.mdpi.com/2076-3417/13/2/774
https://www.mdpi.com/2076-3417/13/2/774
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Photocatalytic_Degradation_of_Organic_Dyes.pdf
https://www.mdpi.com/2076-3417/13/2/774
https://pubs.acs.org/doi/10.1021/acsomega.0c04747
https://pubs.acs.org/doi/10.1021/acsomega.0c04747
https://www.jwent.net/article_707151.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14299238?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Valence Band (VB)

Conduction Band (CB)

e⁻

•OH

h⁺ + H₂O → •OH

Cr³⁺ Energy Level

e⁻ trapping

O₂

e⁻ + O₂ → •O₂⁻

Organic Pollutants Degradation Products (CO₂, H₂O)

H₂O

Oxidation

•O₂⁻

Oxidation

Light (hν)

Excitation

Click to download full resolution via product page

Caption: Enhanced photocatalytic mechanism of Cr-doped TiO2.
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In conclusion, the doping of TiO2 with chromium presents a viable strategy for enhancing its

photocatalytic performance. The resulting material exhibits a reduced band gap, increased light

absorption, and improved charge separation, all of which contribute to its superior efficiency in

the degradation of organic pollutants compared to pure TiO2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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